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Compound of Interest

(R)-2-Amino-2-(3-
Compound Name:
chlorophenyl)ethanol

Cat. No.: B591896

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (R)-2-Amino-2-(3-
chlorophenyl)ethanol, a chiral molecule with significant applications in organic synthesis and
as an intermediate in the development of pharmaceuticals. The document covers its
fundamental physicochemical properties, synthesis methodologies, and safety information.

Core Physicochemical Properties

(R)-2-Amino-2-(3-chlorophenyl)ethanol is an organic compound characterized by its specific
stereochemistry, which is crucial for its role in asymmetric synthesis. A summary of its key
guantitative data is presented below.
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Property Value Reference

Molecular Formula C8H10CINO [1112]

Molecular Weight 171.62 g/mol [1]

CAS Number 179811-63-3 [1]
White to yellow powder or

Appearance [3]
crystals

Purity >97% [4]

N 2-8°C, inert atmosphere, keep

Storage Conditions ) [1][3]

in dark place

A related compound, 2-Amino-2-(3-chlorophenyl)ethanol hydrochloride, has a molecular weight
of 208.09 g/mol and is identified by the CAS number 1334146-19-8[5].

Synthesis and Experimental Protocols

The synthesis of optically active 2-amino-1-phenylethanol derivatives, such as (R)-2-Amino-2-
(3-chlorophenyl)ethanol, is of significant interest in medicinal chemistry.

General Synthetic Approach:

A common method for the preparation of (2S)-2-Amino-2-(3-chlorophenyl)ethanol involves the
reaction of (3-chlorophenyl)acetaldehyde with a chiral acetal reagent[2]. This stereoselective
reaction is crucial for obtaining the desired enantiomer.

While a specific, detailed experimental protocol for the synthesis of the (R)-enantiomer was not
found in the provided search results, a patent for related processes offers insight into the
production of optically active 2-amino-1-phenylethanol derivatives[6]. The general workflow for
such a synthesis is outlined below.
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Synthesis Workflow
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A generalized workflow for the synthesis of chiral amino alcohols.
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This diagram illustrates a potential pathway where a starting material like 3-chlorostyrene oxide
is reacted with a chiral amine to form a diastereomeric intermediate. This intermediate can then
be separated and purified before the chiral auxiliary is removed to yield the final, optically pure
product.

Applications in Research and Drug Development

As a chiral molecule, (R)-2-Amino-2-(3-chlorophenyl)ethanol is a valuable building block in
asymmetric synthesis. Its primary applications include:

o Chiral Inducer: It can be used to introduce chirality in a non-chiral molecule.

» Chiral Ligand/Reagent: It can be employed in stereoselective reactions to control the
formation of a specific enantiomer[2].

 Intermediate for Pharmaceuticals: This compound serves as a key intermediate in the
synthesis of more complex molecules, including drugs and pesticides[2].

The broader class of amino alcohols is utilized in various industrial and consumer products,
such as pH adjusters, surfactants, and in the manufacturing of pharmaceuticals[7]. The
structural motif of this compound is also found in molecules with potential anticancer activities,
such as IGF-1 receptor inhibitors, highlighting its relevance in drug discovery[8].

Safety and Handling

While not considered highly toxic under normal use, (R)-2-Amino-2-(3-chlorophenyl)ethanol
may cause irritation to the respiratory tract, skin, and eyes[2]. Therefore, appropriate safety
precautions are necessary during handling.

Recommended Safety Measures:

Wear protective gloves and eye protection.

Ensure work is conducted in a well-ventilated area.

In case of accidental ingestion or significant exposure, seek immediate medical attention[2].

During storage and transport, prevent leakage and avoid contact with ignition sources|[2].
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The logical relationship for handling and safety protocols can be visualized as follows:

Safety and Handling Protocol

Stgrage Potential Exposure First Aid Measures
Requirements
(R)-2-Amino-2-
[(3-ch|orophenyl)ethano| /

B Handling Procedure Personal Protective
° Equipment (PPE)
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Key considerations for the safe handling of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b591896#r-2-amino-2-3-chlorophenyl-ethanol-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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